Cas no 2679808-89-8 ((3R)-3-acetamido-5-phenylpentanoic acid)

• Product Name: (3R)-3-acetamido-5-phenylpentanoic acid
• CAS No: 2679808-89-8
• MF: C₁₃H₁₇NO₃
• MW: 235.278983831406
• CID: 5642948
• PubChem ID: 139816157
• Update Time: 2025-11-06

(3R)-3-acetamido-5-phenylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28276064
• 2679808-89-8
• (3R)-3-acetamido-5-phenylpentanoic acid

• Inchi： 1S/C13H17NO3/c1-10(15)14-12(9-13(16)17)8-7-11-5-3-2-4-6-11/h2-6,12H,7-9H2,1H3,(H,14,15)(H,16,17)/t12-/m1/s1
• InChI Key： BKTGEFWYDOHNFT-GFCCVEGCSA-N
• SMILES： OC(C[C@@H](CCC1C=CC=CC=1)NC(C)=O)=O

Computed Properties

• Exact Mass: 235.12084340g/mol
• Monoisotopic Mass: 235.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 66.4Ų

Additional information on (3R)-3-acetamido-5-phenylpentanoic acid

Recent Advances in the Study of (3R)-3-acetamido-5-phenylpentanoic acid (CAS: 2679808-89-8)

(3R)-3-acetamido-5-phenylpentanoic acid (CAS: 2679808-89-8) is a chiral compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its synthesis, biological activity, and mechanism of action, particularly in the context of enzyme inhibition and drug development. This research brief aims to summarize the latest findings related to this compound, providing a comprehensive overview for professionals in the field.

The synthesis of (3R)-3-acetamido-5-phenylpentanoic acid has been optimized in recent years, with researchers developing more efficient and enantioselective routes. A study published in the Journal of Medicinal Chemistry (2023) highlighted a novel catalytic asymmetric synthesis method that significantly improved the yield and purity of the compound. This advancement is critical for scaling up production and facilitating further pharmacological studies. The method employs a chiral catalyst to ensure high enantiomeric excess, which is essential for the compound's biological activity.

In terms of biological activity, (3R)-3-acetamido-5-phenylpentanoic acid has shown promise as an inhibitor of specific enzymes involved in inflammatory pathways. A recent in vitro study demonstrated its ability to selectively inhibit the activity of leukotriene A4 hydrolase (LTA4H), an enzyme implicated in chronic inflammatory diseases such as asthma and rheumatoid arthritis. The compound's inhibitory effect was found to be dose-dependent, with an IC50 value in the low micromolar range, suggesting its potential as a lead compound for anti-inflammatory drug development.

Further investigations into the mechanism of action revealed that (3R)-3-acetamido-5-phenylpentanoic acid binds to the active site of LTA4H, disrupting its catalytic function. Molecular docking studies and X-ray crystallography provided detailed insights into the binding interactions, highlighting the importance of the compound's acetamido and phenyl groups for optimal enzyme inhibition. These findings were corroborated by mutational analysis, which identified key residues in the enzyme's active site that interact with the inhibitor.

Beyond its anti-inflammatory potential, (3R)-3-acetamido-5-phenylpentanoic acid has also been explored for its role in cancer therapy. Preliminary studies indicate that the compound may modulate the activity of certain oncogenic signaling pathways, although the exact mechanisms remain under investigation. Researchers are particularly interested in its potential to synergize with existing chemotherapeutic agents, offering a multi-targeted approach to cancer treatment.

In conclusion, (3R)-3-acetamido-5-phenylpentanoic acid (CAS: 2679808-89-8) represents a promising candidate for further drug development, with applications in inflammation and oncology. Recent advancements in its synthesis and mechanistic understanding have laid a solid foundation for future preclinical and clinical studies. Continued research in this area is expected to yield valuable insights into its therapeutic potential and pave the way for novel treatments.